Cas no 871587-68-7 (3-(3-fluorophenoxy)pyrrolidine)

3-(3-Fluorophenoxy)pyrrolidine is a fluorinated pyrrolidine derivative commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. The incorporation of a fluorine atom at the meta position of the phenoxy group enhances its electronic properties, making it valuable for modulating the reactivity and binding affinity of target molecules. Its pyrrolidine scaffold offers conformational rigidity, which can improve selectivity in drug design. This compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its ability to influence pharmacokinetic properties such as metabolic stability and membrane permeability. It is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results.

3-(3-fluorophenoxy)pyrrolidine structure

871587-68-7 structure

Product Name:3-(3-fluorophenoxy)pyrrolidine

CAS No:871587-68-7

MF:C₁₀H₁₂FNO

MW:181.206786155701

MDL:MFCD08687904

CID:1864305

PubChem ID:45075501

Update Time:2025-06-06

3-(3-fluorophenoxy)pyrrolidine Chemical and Physical Properties

Names and Identifiers

- Pyrrolidine, 3-(3-fluorophenoxy)-
- 3-(3-fluorophenoxy)pyrrolidine
- 3-(3-Fluoro-phenoxy)-pyrrolidine
- NCGC00455963-01
- WJB58768
- DA-01865
- SB39229
- 871587-68-7
- EN300-151503
- DTXCID10613807
- AKHGRTYTFZRUHJ-UHFFFAOYSA-N
- G42645
- DTXSID00663058
- AKOS005263827
- MFCD08687904
- CS-0341036
- SCHEMBL232364
- MDL： MFCD08687904
- Inchi： 1S/C10H12FNO/c11-8-2-1-3-9(6-8)13-10-4-5-12-7-10/h1-3,6,10,12H,4-5,7H2
- InChI Key： AKHGRTYTFZRUHJ-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)OC1CNCC1

Computed Properties

Exact Mass: 181.090292168g/mol
Monoisotopic Mass: 181.090292168g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 21.3Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 250.7±30.0 °C at 760 mmHg
Flash Point: 105.4±24.6 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-(3-fluorophenoxy)pyrrolidine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3-fluorophenoxy)pyrrolidine Pricemore >>

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TRC	F589858-25mg	3-(3-fluorophenoxy)pyrrolidine	871587-68-7		25mg	$ 70.00	2022-06-05
TRC	F589858-50mg	3-(3-fluorophenoxy)pyrrolidine	871587-68-7		50mg	$ 95.00	2022-06-05
TRC	F589858-250mg	3-(3-fluorophenoxy)pyrrolidine	871587-68-7		250mg	$ 365.00	2022-06-05
Alichem	A109005783-1g	3-(3-Fluorophenoxy)pyrrolidine	871587-68-7	95%	1g	$381.50	2023-08-31
Chemenu	CM196816-1g	3-(3-Fluoro-phenoxy)-pyrrolidine	871587-68-7	95%	1g	$405	2021-08-05
abcr	AB534386-1 g	3-(3-Fluorophenoxy)pyrrolidine	871587-68-7		1g	€564.60	2023-07-11
abcr	AB534386-5 g	3-(3-Fluorophenoxy)pyrrolidine	871587-68-7		5g	€1,290.40	2022-07-29
Chemenu	CM196816-1g	3-(3-Fluoro-phenoxy)-pyrrolidine	871587-68-7	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	D271059-1g	3-(3-Fluoro-phenoxy)-pyrrolidine	871587-68-7	95%	1g	$680	2024-08-03
eNovation Chemicals LLC	D271059-5g	3-(3-Fluoro-phenoxy)-pyrrolidine	871587-68-7	95%	5g	$1350	2024-08-03